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Compound of Interest

Compound Name: 1,5-Pentane-D10-diol

Cat. No.: B15139213 Get Quote

Technical Guide: 1,5-Pentanediol-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides key information on the deuterated form of 1,5-Pentanediol, 1,5-

Pentanediol-d10. While this document outlines its fundamental properties, publicly available

information regarding extensive experimental protocols and specific signaling pathways

involving this isotopically labeled compound is limited.

Core Compound Data
The following table summarizes the essential quantitative data for 1,5-Pentanediol-d10.
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Property Value Citations

CAS Number 1219804-42-8 [1][2][3][4]

Molecular Weight 114.21 g/mol [1][2]

Molecular Formula C₅D₁₀H₂O₂ [1]

Chemical Structure HO(CD₂)₅OH [2]

Synonyms

1,5-Pentane-

1,1,2,2,3,3,4,4,5,5-d10-diol,

Pentamethyleneglycol-d10

[1][2]

Isotopic Enrichment 98 atom % D [1][2]

Unlabeled CAS Number 111-29-5 [1][5][6]

Experimental Protocols and Applications
1,5-Pentanediol-d10 serves as a deuterated standard for 1,5-Pentanediol.[4] Deuterated

standards are crucial in analytical chemistry, particularly in mass spectrometry-based methods,

for the accurate quantification of the unlabeled analogue in various matrices.

Detailed, publicly accessible experimental protocols specifically utilizing 1,5-Pentanediol-d10

are not readily available in the scientific literature. Its application would typically follow standard

procedures for using internal standards in analytical methods such as gas chromatography-

mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Logical Workflow for Use as an Internal Standard
The following diagram illustrates the general workflow for using a deuterated compound like

1,5-Pentanediol-d10 as an internal standard in a quantitative analysis.
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Internal standard quantification workflow.
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Signaling Pathways
There is no information available in the public domain to suggest that 1,5-Pentanediol or its

deuterated form is directly involved in specific biological signaling pathways. Its primary

relevance to researchers in drug development and life sciences is as an analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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